3-(4-phenyl-1H-1,2,3-triazol-1-yl)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(4-phenyltriazol-1-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C20H18F3N5O/c21-20(22,23)15-6-8-16(9-7-15)24-19(29)27-11-10-17(12-27)28-13-18(25-26-28)14-4-2-1-3-5-14/h1-9,13,17H,10-12H2,(H,24,29)
• InChI Key: KDCJCJIFEQCENZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N2C=C(N=N2)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H18F3N5O
• Molecular Weight: 401.4 g/mol

Description

3-(4-phenyl-1H-1,2,3-triazol-1-yl)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C20H18F3N5O and its molecular weight is 401.393. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Characterization

Research in the field of organic chemistry often focuses on the synthesis and characterization of novel compounds. For example, the synthesis of biologically important structures like 1,2,4-triazolo[1,5-a]pyridines through metal-free oxidative N-N bond formation showcases the interest in developing new synthetic routes for heterocyclic compounds (Zisheng Zheng et al., 2014). This kind of research is fundamental for the development of new drugs and materials with specific properties.

Biological and Pharmacological Applications

The discovery and optimization of compounds for biological and pharmacological applications is a significant area of research. For instance, the identification of inhibitors of soluble epoxide hydrolase from high-throughput screening highlights the process of finding new therapeutic agents (R. K. Thalji et al., 2013). Such studies are crucial for developing new medications and understanding molecular mechanisms of diseases.

Material Science and Engineering

In material science, the design and synthesis of molecules for specific applications, such as organic light-emitting diodes (OLEDs) or as part of polymeric materials, are of great interest. The development of host materials for PhOLEDs by tuning the electron-donating and electron-accepting properties of compounds illustrates the intersection of organic chemistry and material science (Di Liu et al., 2018). Research in this area aims to improve the efficiency and durability of electronic devices.

Mechanism of Action

Mode of Action

Compounds with similar structures have been shown to interact with their targets through redox reactions . These compounds can act as redox active linkers, facilitating charge delocalization .

Biochemical Pathways

Compounds with similar structures have been incorporated into coordination frameworks, affecting the redox states and optical properties of these frameworks .

Result of Action

Similar compounds have been shown to affect the optical properties of coordination frameworks, potentially influencing electrochromic and optical devices .